Cas no 168471-63-4 (7-Oxabicyclo[4.1.0]heptane, 3-(2-propenyl)- (9CI))

• Product Name: 7-Oxabicyclo[4.1.0]heptane, 3-(2-propenyl)- (9CI)
• CAS No: 168471-63-4
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 905055
• PubChem ID: 22033800
• Update Time: 2025-04-19

7-Oxabicyclo[4.1.0]heptane, 3-(2-propenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]heptane, 3-(2-propenyl)- (9CI)
• 4-prop-2-enyl-7-oxabicyclo[4.1.0]heptane
• SCHEMBL573389
• DTXSID90621844
• 3-(Prop-2-en-1-yl)-7-oxabicyclo[4.1.0]heptane
• 168471-63-4
• 7-Oxabicyclo[4.1.0]heptane, 3-(2-propenyl)- (9CI)
• 3-prop-2-enyl-7-oxabicyclo[4.1.0]heptane

• Inchi： 1S/C9H14O/c1-2-3-7-4-5-8-9(6-7)10-8/h2,7-9H,1,3-6H2
• InChI Key： YAFVAUVQNGYKJV-UHFFFAOYSA-N
• SMILES： O1C2CCC(CC=C)CC12

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes